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Compound of Interest

Compound Name: Methyl Linolenate

Cat. No.: B1236981

An In-depth Technical Guide to the Physical Properties of Methyl Linolenate

Introduction

Methyl linolenate (C19H3202) is the methyl ester of a-linolenic acid, an 18-carbon chain
omega-3 fatty acid with three cis double bonds.[1][2][3][4] It is a key compound in various
research and industrial fields, including biochemistry, food science, and the development of
biofuels. Understanding its physical properties is crucial for its application in drug development,
where it may be studied for its anti-inflammatory and antioxidant potential, and in materials
science as a precursor for bio-based polymers.[4] This guide provides a comprehensive
overview of the core physical characteristics of methyl linolenate, detailed experimental
protocols for their determination, and a logical workflow for its analysis.

Core Physical and Chemical Properties

Methyl linolenate is typically a colorless to pale yellow liquid at room temperature.[1][4][5] Its
high degree of unsaturation makes it susceptible to oxidation, and it is sensitive to light, heat,
and air.[2][6] Therefore, it is often stored at low temperatures (e.g., -20°C) under an inert
atmosphere, such as nitrogen, and protected from light.[2][5]

Data Summary of Physical Properties

The following table summarizes the key quantitative physical properties of methyl linolenate,
compiled from various sources.
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Property Value Conditions
Molecular Formula C19H3202
Molecular Weight 292.46 g/mol [2][3][4][5][7]
Density 0.883 - 0.895 g/mL[1][2][5][7] 20-25 °C
N ) 182 °C[2][6][7][8] 346 - 348 at 3 mmHg at atmospheric
Boiling Point
°Cl[4] 364 - 365 °C[9] pressure
Melting Point -57 °C[2]

Refractive Index

1.459 - 1.470[1][2][41[7]

n20/D (at 20 °C)

Flash Point 113 °C (235.4 °F)[8] Closed cup

Insoluble in water.[6][9]
. Soluble in DMSO, Ethanol,[3]

Solubility 25°C
[10] Chloroform, and other fat
solvents.[2][11]
Colorless to light yellow/orange

Appearance Room Temperature

clear liquid[1][4][5]

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures.

Below are detailed methodologies for key analyses relevant to methyl linolenate.

Determination of Purity and Composition by Gas
Chromatography (GC)

Gas chromatography is the standard method for assessing the purity of fatty acid methyl esters

(FAMES) like methyl linolenate and determining their composition in a mixture. The European

standard EN14103:2011 provides a revised method for this analysis in biodiesel.[12]

Objective: To separate and quantify methyl linolenate from other FAMEs.

Principle: The sample is vaporized and injected onto a capillary column. Components are

separated based on their boiling points and interaction with the stationary phase. A Flame
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lonization Detector (FID) is typically used for quantification.
Methodology:
e Sample Preparation:

o If starting from a neat oil or fat, a transesterification reaction is required to convert
triglycerides to FAMEs. A common method involves heating the sample (e.g., 25 mg of oil)
with methanolic hydrochloride (e.g., 2 mL of 2M methanolic HCI) at 80°C for 20 minutes.

o For purified methyl linolenate or FAME mixtures, accurately weigh approximately 100 mg
of the sample into a vial.[12]

o Add a known amount (e.g., 100 mg) of an internal standard, such as methyl
nonadecanoate (C19:0), for accurate quantification.[12]

o Dissolve the sample and internal standard in a suitable solvent, like toluene or hexane, to
a final volume of 10 mL.[12]

 Instrumentation (based on Agilent 7890 Series GC):[12]

o Column: A polar capillary column, such as a DB-WAX or Omegawax, is preferred for
FAME separation (e.g., 30 m x 0.25 mm ID, 0.25 um film thickness).[13]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
o Injection: 1 pL of the prepared sample is injected using a split injector.
o Temperature Program:

= |nitial oven temperature: 70°C, hold for 2 minutes.

» Ramp: Increase temperature at 5°C/min to 240°C.

= Final hold: Hold at 240°C for 5 minutes.

o Detector: Flame lonization Detector (FID) set at 250°C.
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o Data Analysis:
o Identify peaks based on their retention times compared to known FAME standards.

o Calculate the concentration of methyl linolenate by comparing its peak area to the peak
area of the internal standard.

Determination of Density using a Vibrating-Tube
Densitometer

This method provides highly accurate density measurements for liquids over a range of
temperatures and pressures.

Objective: To measure the density of liquid methyl linolenate with high precision.

Principle: A U-shaped tube is electronically excited to vibrate at its natural frequency. This
frequency changes when the tube is filled with the sample liquid. The change in frequency is
directly related to the density of the liquid.

Methodology:

Calibration: The densitometer is calibrated using two fluids with accurately known densities,
typically dry air and deionized water, across the desired temperature and pressure range.

o Sample Loading: The sample of methyl linolenate is injected into the clean, dry vibrating
tube, ensuring no air bubbles are present.

e Measurement: The instrument measures the oscillation period of the filled tube once thermal
equilibrium is reached at the set temperature (e.g., 20°C or 25°C).

o Calculation: The density (p) is calculated by the instrument's software using the formula: p =
A* 12 - B, where T is the oscillation period, and A and B are instrument constants determined
during calibration.

o Data Correlation: For measurements across a range of temperatures and pressures, a Tait-
type equation can be used to correlate the experimental density data.[14]
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Logical and Experimental Workflows

Visualizing the experimental process is key for reproducibility and understanding. The following
diagram illustrates a typical workflow for the analysis of methyl linolenate.
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Caption: Workflow for FAME Analysis by Gas Chromatography.
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This technical guide provides researchers, scientists, and drug development professionals with
the essential physical data and methodological framework for working with methyl linolenate.
Adherence to these standardized protocols will ensure the generation of accurate and
reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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